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Compound of Interest

Compound Name: 2-Bromohexanal

Cat. No.: B3255019

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for 2-
Bromohexanal. Due to the limited availability of comprehensive safety and toxicological data
for this specific compound, a thorough risk assessment should be conducted before handling.
All laboratory activities should be performed in accordance with institutional safety protocols
and under the supervision of qualified personnel.

Chemical Identification and Physical Properties

2-Bromohexanal is an alpha-brominated aldehyde. The presence of both a reactive aldehyde
group and a bromine atom suggests potential for significant chemical and biological reactivity.
[1] While comprehensive experimental data is limited, computed properties and some
experimental values have been reported.

Table 1: Physical and Chemical Properties of 2-Bromohexanal
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Property Value Source

Molecular Formula CeH11BroO [1112][3]

Molecular Weight 179.05 g/mol [1][3]

CAS Number 24764-98-5 [1]I3]

IUPAC Name 2-bromohexanal [1]
alpha-Bromohexanal, 2-bromo-

Synonyms [11[3]
hexanal

Density 1.292 glcm3 @ 21 °C [3]

Boiling Point 63 °C @ 12 Torr [3]

Melting Point Not available [2]

LogP (Octanol-Water Partition

o 2.139 [3]

Coefficient)

SMILES CCCCC(C=0)Br [1]
LAPBZVLPMTWRCZ-

InChlKey [1]12]

UHFFFAOYSA-N

Hazard Identification and Toxicological Information

Detailed toxicological studies specifically for 2-Bromohexanal are not readily available in the
public domain. However, based on the chemical structure (an aldehyde and an organobromine
compound), certain hazards can be anticipated. Aldehydes are known to be reactive towards
biological macromolecules and can be irritants and sensitizers. Brominated organic compounds
can also exhibit toxicity.

General Hazards (Inferred):
o Skin and Eye Irritation: Likely to be a skin and eye irritant.
o Respiratory Irritation: Inhalation of vapors may cause respiratory tract irritation.

» Toxicity: The toxicological properties have not been fully investigated.[4]
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No specific LD50 or other quantitative toxicological data for 2-Bromohexanal were identified.

Safe Handling and Storage

Given the lack of comprehensive safety data, stringent safety precautions should be
implemented when handling 2-Bromohexanal.

e Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.
» Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.

o Hand Protection: Wear chemically resistant gloves (e.qg., nitrile, neoprene).

o Skin and Body Protection: Wear a lab coat and closed-toe shoes.

» Handling:

o

Avoid contact with skin, eyes, and clothing.

o

Avoid inhalation of vapors.

[¢]

Keep away from heat, sparks, and open flames.

[¢]

Use non-sparking tools.

o

Take precautionary measures against static discharge.
o Storage:

o Store in a tightly closed container.

o Store in a cool, dry, and well-ventilated place.

o Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
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In case of exposure or spill, follow these emergency procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Seek immediate medical attention.

» Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Seek medical attention.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

e Spill:

Evacuate the area.

[¢]

o

Remove all sources of ignition.

[e]

Wear appropriate personal protective equipment.

o

Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable
container for disposal.

Do not let the chemical enter the environment.

o

Experimental Protocols

No specific experimental protocols for the safety and toxicity testing of 2-Bromohexanal were
found in the reviewed literature. For general guidance on toxicity testing of chemicals,
researchers can refer to established protocols from organizations such as the Organisation for
Economic Co-operation and Development (OECD) or the Interagency Regulatory Liaison
Group (IRLG). These protocols provide frameworks for assessing acute oral, dermal, and
inhalation toxicity, as well as eye and skin irritation.

Visualizations
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The following diagrams illustrate key safety workflows and logical relationships for handling 2-

Bromohexanal.

Safe Handling Workflow
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Caption: A workflow diagram for the safe handling of 2-Bromohexanal.
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Emergency Response Protocol
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Caption: A flowchart for emergency response to 2-Bromohexanal exposure.
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Hazard Assessment Logic
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Caption: Logical relationships in assessing the hazards of 2-Bromohexanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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